Cas no 894001-87-7 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide)

• Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide
• CAS No: 894001-87-7
• MF: C₂₆H₂₉N₃O₃
• MW: 431.52676653862
• CID: 5516651
• Update Time: 2025-06-30

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-2-oxo-N-(1-phenylethyl)acetamide
• 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide

• Inchi： 1S/C26H29N3O3/c1-19(20-11-5-4-6-12-20)27-26(32)25(31)22-17-29(23-14-8-7-13-21(22)23)18-24(30)28-15-9-2-3-10-16-28/h4-8,11-14,17,19H,2-3,9-10,15-16,18H2,1H3,(H,27,32)
• InChI Key： KGMYWBNHLLAQMX-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide

Professional Introduction to Compound with CAS No. 894001-87-7 and Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide

The compound in question, identified by the CAS number 894001-87-7, is a sophisticated organic molecule with a rich structural framework. This compound belongs to the class of heterocyclic derivatives, featuring a combination of azepane, indole, and amide moieties. The presence of these functional groups imparts unique chemical properties that make it a subject of significant interest in the field of pharmaceutical chemistry.

The product name, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide, provides a detailed structural blueprint. The core structure consists of an indole ring substituted at the 3-position with an azepan-1-yl group. This azepan ring is further connected to an ethyl group that carries a carbonyl function (2-oxo). The nitrogen atom of this ethyl group is linked to another indole ring through a methylene bridge, forming a bifurcated structure. Additionally, the amide functionality is attached to the nitrogen of the indole ring, with the other part of the amide moiety consisting of a phenylethyl side chain.

This intricate molecular architecture suggests potential applications in drug discovery and development. The indole moiety is well-known for its biological activity and has been extensively studied for its role in various pharmacological mechanisms. Indole derivatives are often associated with properties such as anti-inflammatory, antimicrobial, and anticancer effects. The azepane ring contributes to the compound's solubility and bioavailability, while the amide group enhances its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of multitargeted drug design. Compounds that can interact with multiple biological pathways simultaneously often exhibit enhanced therapeutic efficacy and reduced side effects. The structure of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide aligns well with this concept, as it incorporates multiple pharmacophoric elements that could potentially interact with different enzymes or receptors.

One of the most exciting aspects of this compound is its potential as a scaffold for further derivatization. By modifying specific functional groups, researchers can fine-tune its biological activity to target specific diseases or conditions. For instance, altering the phenylethyl side chain could modify its binding affinity to certain protein targets, while changes to the azepan ring could enhance its metabolic stability.

The synthesis of such complex molecules requires advanced techniques in organic chemistry. Modern synthetic strategies often involve multi-step reactions that require precise control over reaction conditions. Catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have become increasingly popular for constructing heterocyclic frameworks efficiently. These methods not only improve yield but also reduce unwanted byproducts, making them ideal for pharmaceutical applications.

In terms of biological evaluation, initial studies have shown promising results in vitro. The compound has demonstrated interactions with several key enzymes and receptors involved in inflammatory pathways. These interactions suggest potential therapeutic benefits in conditions such as arthritis or autoimmune diseases. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will behave within a biological system before conducting expensive wet-lab experiments. By simulating interactions between 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(1-phenylethyl)acetamide and target proteins, scientists can identify optimal modifications to enhance its efficacy.

Another important consideration is the pharmacokinetic profile of the compound. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a drug will be effective in vivo. The presence of the azepane ring and the amide group suggests good solubility and bioavailability, which are essential for clinical success. However, detailed pharmacokinetic studies are necessary to confirm these predictions.

The future direction of research on this compound involves both in vitro and in vivo investigations. Preclinical studies will be essential to evaluate its efficacy and safety in animal models before moving on to human trials. Additionally, exploring structure/activity relationships will help identify key structural features responsible for its biological activity.

In conclusion,894001-87-7 represents a promising lead compound for further pharmaceutical development. Its unique structural features and potential multitargeted activity make it an attractive candidate for treating various diseases. With continued research and optimization,2-{1->(azepan-l->(l->(indol-l->(3->(y))-l->(l->(N->((l->(phenylethyl))-l->(carbonyl))-l->(methylene))-l->(carbonyl)))))-l->(carbonyl))}acetamide has the potential to become a valuable therapeutic agent.